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Compound of Interest

Compound Name: 2,5-Difluoropyrimidine

Cat. No.: B099504 Get Quote

An In-depth Technical Guide to 2,5-Difluoropyrimidine

This technical guide provides a comprehensive overview of 2,5-Difluoropyrimidine, a key

building block in medicinal chemistry and materials science. It is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, synthesis, and commercial availability.

Core Compound Identity
CAS Number: 17573-84-1[1][2][3]

2,5-Difluoropyrimidine is an aromatic heterocyclic compound with the chemical formula

C₄H₂F₂N₂.[1] Its structure features a pyrimidine ring with fluorine substituents at the 2 and 5

positions. The introduction of fluorine atoms can significantly alter the physical, chemical, and

biological properties of molecules, a common strategy in medicinal chemistry to enhance the

efficacy of drug candidates.[1]

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for 2,5-Difluoropyrimidine.
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Property Value Source

Molecular Formula C₄H₂F₂N₂ [1][2]

Molecular Weight 116.07 g/mol [1][2]

IUPAC Name 2,5-difluoropyrimidine [2]

Canonical SMILES C1=C(C=NC(=N1)F)F [1][2]

InChI Key
XQZRVVFDGQSMLS-

UHFFFAOYSA-N
[1][2]

Appearance
Colorless to Light yellow clear

liquid

Purity ≥95% - >98.0%(GC) [3]

Advanced spectroscopic techniques are crucial for the structural confirmation of 2,5-
Difluoropyrimidine.[1]

¹H NMR Spectroscopy: Provides information on the hydrogen atoms on the pyrimidine ring.

[1]

¹³C NMR Spectroscopy: Identifies each unique carbon atom within the molecule.[1]

¹⁹F NMR Spectroscopy: An essential tool for characterizing fluorinated compounds.[1]

Suppliers
2,5-Difluoropyrimidine is available from various chemical suppliers. Below is a list of potential

vendors. Please note that availability and purity may vary.
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Supplier Website

Benchchem benchchem.com

CymitQuimica cymitquimica.com

Fisher Scientific fishersci.com

Aladdin aladdin-reagent.com

Sigma-Aldrich sigmaaldrich.com

Fluorochem fluorochem.co.uk

Experimental Protocols and Synthesis
While specific, detailed experimental protocols for the synthesis of 2,5-Difluoropyrimidine are

not extensively documented in publicly available literature, general synthetic methodologies for

related fluorinated pyrimidines can be adapted. The synthesis often involves the use of

halogenated precursors.

A common strategy for synthesizing fluorinated pyrimidines involves nucleophilic aromatic

substitution (SNAr) reactions on polyhalogenated pyrimidines. For instance, the synthesis of

2,4-dichloro-5-fluoropyrimidine is achieved by reacting 5-fluorouracil with phosphorus

oxychloride in the presence of an acid acceptor like N,N-dimethylaniline.[4]

General Experimental Workflow for Synthesis of a Dichlorofluoropyrimidine Derivative:

Reaction Setup: The starting material, 5-fluorouracil, is mixed with phosphorus oxychloride.

Addition of Acid Acceptor: N,N-dimethylaniline is added to the reaction mixture.

Heating: The mixture is heated to a specific temperature (e.g., 114°C) for a set duration (e.g.,

2 hours).[4]

Workup: The reaction is quenched, and the product is extracted.

Purification: The crude product is purified to yield the final compound.
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General Synthetic Workflow

Start with 5-Fluorouracil and POCl3

Add N,N-dimethylaniline

Heat Reaction Mixture
(e.g., 114°C for 2h)

Quench and Extract Product

Purify Final Compound

Click to download full resolution via product page

Caption: General workflow for the synthesis of a dichlorofluoropyrimidine derivative.

Applications in Drug Discovery and Materials
Science
2,5-Difluoropyrimidine serves as a valuable intermediate in the synthesis of more complex

molecules with potential applications in pharmaceuticals and materials science. The pyridine

and pyrimidine scaffolds are prevalent in many FDA-approved drugs.[5] Fluorinated organic

compounds often exhibit enhanced thermal stability, chemical resistance, and unique electronic

properties.[6]

The electron-withdrawing nature of the difluoropyrimidine moiety can be leveraged to create

molecules with interesting photophysical or non-linear optical properties.[1] Derivatives of 2,5-
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Difluoropyrimidine can be incorporated into larger molecular structures to fine-tune their

biological activity or material properties.

Role of 2,5-Difluoropyrimidine in Synthesis

2,5-Difluoropyrimidine

Active Pharmaceutical Ingredients (APIs)

 as a building block

Functional Materials

 for property enhancement

Agrochemicals

 as a precursor

Research Chemicals

 for novel derivatives

Click to download full resolution via product page

Caption: The role of 2,5-Difluoropyrimidine as a versatile building block.

Conclusion
2,5-Difluoropyrimidine is a significant chemical intermediate with considerable potential in the

development of new drugs and materials. Its unique electronic properties, conferred by the two

fluorine atoms, make it an attractive starting point for the synthesis of a wide range of functional

molecules. Further research into the reactivity and applications of this compound is likely to

yield novel and valuable discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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